Cas no 1807162-44-2 (Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1807162-44-2
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4872098
• Update Time: 2025-06-08

Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)7-6(10)5(8(11)12)4(2-13)3-14-7/h3,8H,1H3
• InChI Key： LMNUAGNNEQFVOP-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1807162-44-2): A Comprehensive Overview

Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1807162-44-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by its cyano, difluoromethyl, and fluoropyridine moieties, exhibits promising potential in various biological and chemical applications.

The< strong>Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate molecule is a key intermediate in the synthesis of advanced pharmaceutical agents. Its fluorinated structure contributes to enhanced metabolic stability and binding affinity, making it an attractive candidate for drug development. Recent studies have highlighted its role in the design of novel antiviral and anticancer agents, where the presence of fluorine atoms plays a crucial role in modulating biological activity.

In the realm of medicinal chemistry, the< strong>cyano group in Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate serves as a versatile handle for further functionalization. This allows chemists to explore diverse derivatives with tailored properties, enabling the development of more effective therapeutic interventions. The< strong>difluoromethyl substituent, in particular, has been shown to improve pharmacokinetic profiles, including bioavailability and half-life, which are critical factors in drug efficacy.

The< strong>fluoropyridine scaffold is a well-established motif in modern drug discovery, known for its ability to interact with biological targets in a highly specific manner. Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate leverages this property, making it a valuable building block for synthesizing small-molecule inhibitors and activators. Current research is exploring its potential in targeting enzymes and receptors involved in inflammatory and autoimmune diseases, where precise modulation of biological pathways is essential.

Recent advancements in computational chemistry have further illuminated the structural features of Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate that contribute to its biological activity. Molecular modeling studies indicate that the compound can effectively bind to active sites of target proteins, thereby inhibiting their function. This has opened up new avenues for designing drugs with improved selectivity and reduced side effects.

The synthesis of Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms, particularly in the< strong>difluoromethyl group, poses challenges due to their reactivity and sensitivity to environmental conditions. However, recent innovations in synthetic methodologies have made it possible to achieve efficient and scalable production processes.

In conclusion, Methyl 5-cyano-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological properties make it a valuable tool for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.